Cas no 114774-40-2 (4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid)

• Product Name: 4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid
• CAS No: 114774-40-2
• MF: C₁₄H₂₂O₃Si
• MW: 266.408185482025
• CID: 5628912
• PubChem ID: 610618
• Update Time: 2025-10-30

4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2506528
• (4-([tert-Butyl(dimethyl)silyl]oxy)phenyl)acetic acid #
• Benzeneacetic acid, 4-(t-butyldimethylsilyl)oxy-
• 2-[4-(tert-butyldimethylsilyloxy)phenyl]acetic acid
• EN300-33321307
• 2-{4-[(tert-butyldimethylsilyl)oxy]phenyl}acetic acid
• 114774-40-2
• 4-(dimethyl-tert-butylsilyloxy)phenylacetic acid
• 4-(dimethy1-tert-butylsilyloxy)phenylacetic acid
• 2-(4-((tert-butyldimethylsilyl)oxy)phenyl)acetic acid
• TQP0070
• 4-(tert-Butyldimethylsiloxy)benzeneacetic acid
• 4-Hydroxybenzeneacetic acid, TBDMS derivative
• Benzeneacetic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid

• Inchi： 1S/C14H22O3Si/c1-14(2,3)18(4,5)17-12-8-6-11(7-9-12)10-13(15)16/h6-9H,10H2,1-5H3,(H,15,16)
• InChI Key： HFGPEISRKIZIHV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 266.13382109g/mol
• Monoisotopic Mass: 266.13382109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 331.1±25.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Additional information on 4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid

4-(Dimethyl-tert-butylsilyloxy)phenylacetic Acid: An Overview of Its Properties and Applications

4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid (CAS No. 114774-40-2) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as DMTBS-O-PhAc, is characterized by its unique structure, which includes a tert-butyldimethylsilyl (TBS) protecting group attached to a phenylacetic acid moiety. The TBS group is widely used in organic synthesis for the protection of hydroxyl groups due to its stability under a variety of reaction conditions and ease of removal.

The chemical formula of 4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid is C₁₅H₂₆O₃S, and it has a molecular weight of 286.43 g/mol. The compound is typically synthesized through the silylation of 4-hydroxyphenylacetic acid using tert-butyldimethylchlorosilane (TBSCl) in the presence of a base such as imidazole or triethylamine. The resulting product is a white crystalline solid that is soluble in common organic solvents like dichloromethane, ethyl acetate, and tetrahydrofuran (THF).

In recent years, 4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid has been extensively studied for its potential applications in the development of novel pharmaceuticals. One notable area of research involves its use as an intermediate in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The TBS protecting group in DMTBS-O-PhAc can be selectively removed under specific conditions, making it an ideal candidate for the design of prodrugs with improved pharmacokinetic properties.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of 4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid in the synthesis of a novel class of anti-inflammatory agents. The researchers demonstrated that by modifying the phenylacetic acid moiety with various functional groups, they could achieve enhanced anti-inflammatory activity and reduced side effects compared to existing drugs. This finding underscores the potential of DMTBS-O-PhAc as a valuable building block in drug discovery and development.

Beyond its applications in pharmaceutical research, 4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid has also found use in materials science and analytical chemistry. In materials science, the compound can be incorporated into polymers to enhance their thermal stability and mechanical properties. In analytical chemistry, it serves as a reference standard for the quantification of related compounds using techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS).

The safety profile of 4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid is an important consideration for its practical applications. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that exposure to high concentrations or prolonged contact may cause irritation to the eyes and skin. Therefore, appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound.

In conclusion, 4-(Dimethyl-tert-butylsilyloxy)phenylacetic acid (CAS No. 114774-40-2) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique structure and properties make it an invaluable tool for researchers working on the development of new drugs and materials. As ongoing research continues to uncover new possibilities for its use, DMTBS-O-PhAc is likely to remain an important compound in various scientific disciplines.